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Compound of Interest

Compound Name: Narwedine

Cat. No.: B154635 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Narwedine, an alkaloid with significant enzyme inhibitory activity,

requires careful handling throughout its lifecycle, including its final disposal.[1] This guide

provides essential, step-by-step procedures for the proper disposal of Narwedine, ensuring

compliance with safety standards and fostering a culture of laboratory safety.

Chemical and Physical Properties of Narwedine
A thorough understanding of a compound's properties is the foundation of its safe handling and

disposal. Below is a summary of key quantitative data for Narwedine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b154635?utm_src=pdf-interest
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.caymanchem.com/product/40744/minus-narwedine
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 510-77-0 [1][2][3]

Molecular Formula C₁₇H₁₉NO₃ [1][2][3]

Molecular Weight 285.3 g/mol [1][2]

Appearance Solid [1]

Solubility
DMSO: 0.1-1 mg/ml (Slightly

soluble)
[1]

Storage Temperature -20°C [1]

Purity ≥98% [1]

Hazard Identification and Safety Precautions
Narwedine is classified with the following hazards according to the Globally Harmonized

System (GHS):

H302: Harmful if swallowed.[2]

H319: Causes serious eye irritation.[2]

H412: Harmful to aquatic life with long lasting effects.[2]

Given these hazards, it is imperative to handle Narwedine with appropriate personal protective

equipment (PPE) and to prevent its release into the environment. Disposal down the drain is

strictly prohibited due to its aquatic toxicity.[2]

Step-by-Step Disposal Protocol
The following procedure outlines the safe disposal of Narwedine waste, encompassing solid

and liquid forms.

1. Waste Segregation and Collection:
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Solid Waste: Collect all solid Narwedine waste, including contaminated items such as

gloves, weigh boats, and filter paper, in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing Narwedine in a separate, compatible, and

labeled hazardous waste container. Do not mix with other incompatible waste streams.

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name, "Narwedine," and a list of all other

constituents in the container with their approximate percentages.

Indicate the relevant hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").

Include the date when the waste was first added to the container.

3. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept tightly closed at all times, except when adding waste.

The storage area should be cool, dry, and well-ventilated, away from incompatible materials.

4. Arranging for Disposal:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department to arrange for pickup.

Follow your institution's specific procedures for hazardous waste pickup requests. Never

attempt to dispose of chemical waste through regular trash or municipal sewer systems.

Experimental Protocol: Spill Management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a Narwedine spill, immediate and appropriate action is crucial to mitigate

exposure and environmental contamination.

Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate

ventilation to disperse any airborne particles.

Don Appropriate PPE: Before attempting to clean the spill, wear chemical-resistant gloves,

safety goggles with side-shields, and a lab coat. If there is a risk of dust generation, a

NIOSH-approved respirator is necessary.

Containment:

For solid spills, carefully sweep or vacuum the material, avoiding the creation of dust.

For liquid spills, use an inert absorbent material, such as vermiculite or sand, to contain

the spill.

Collection: Place the spilled material and all contaminated absorbent materials into a clearly

labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water. Collect the cleaning materials and rinsate as hazardous waste.

Logical Workflow for Narwedine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Narwedine waste.

Start:
Narwedine Waste Generated Identify Waste Type

Solid Waste
(e.g., contaminated labware,

unused compound)
Solid

Liquid Waste
(e.g., solutions,

rinsates)

Liquid

Collect in Labeled
Solid Hazardous
Waste Container

Collect in Labeled
Liquid Hazardous
Waste Container

Store in Designated
Satellite Accumulation

Area

Contact EHS for
Pickup and Disposal

End:
Proper Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of Narwedine waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Narwedine, contributing to a safer research

environment and building trust in their commitment to chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b154635?utm_src=pdf-body-img
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/40744/minus-narwedine
https://pubchem.ncbi.nlm.nih.gov/compound/Narwedine
https://commonchemistry.cas.org/detail?cas_rn=510-77-0
https://www.benchchem.com/product/b154635#narwedine-proper-disposal-procedures
https://www.benchchem.com/product/b154635#narwedine-proper-disposal-procedures
https://www.benchchem.com/product/b154635#narwedine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154635?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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